4-methoxy-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]benzamide

• Molecular Formula: C20H21F3N2O2
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 4-methoxy-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C20H21F3N2O2/c1-27-16-8-5-14(6-9-16)19(26)24-17-13-15(20(21,22)23)7-10-18(17)25-11-3-2-4-12-25/h5-10,13H,2-4,11-12H2,1H3,(H,24,26)
• InChI Key: UQVSSMNHZMJRBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)N3CCCCC3

Description

4-methoxy-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]benzamide is a useful research compound. Its molecular formula is C20H21F3N2O2 and its molecular weight is 378.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methoxybenzoyl chloride (250 mg, 1.47 mmol, commercially available product) and triethylamine (254 μl, 1.83 mmol) were sequentially added at 0° C. to a dichloromethane (4 ml) solution of 2-(1-piperidinyl)-5-(trifluoromethyl)aniline (147 mg, 0.602 mmol), obtained as described in Referential Example 1-2. The resulting mixture was warmed to room temperature and stirred for 17 hours. Water was added to the mixture, and the resulting mixture was extracted three times with ethyl acetate. The obtained organic layer was washed with a saturated sodium chloride solution, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (20 g, hexane/ethyl acetate=5/1). Thus, N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]-4-methoxybenzamide (GIF-0615) (240 mg, quant.) was yielded as a colorless solid.